ethyl 5-[(thien-2-ylacetyl)amino]-1-{2-[(thien-2-ylacetyl)oxy]ethyl}-1H-pyrazole-4-carboxylate

• Molecular Formula: C20H21N3O5S2
• Molecular Weight: 447.5 g/mol
• IUPAC Name: ethyl 5-[(2-thiophen-2-ylacetyl)amino]-1-[2-(2-thiophen-2-ylacetyl)oxyethyl]pyrazole-4-carboxylate
• InChI: InChI=1S/C20H21N3O5S2/c1-2-27-20(26)16-13-21-23(7-8-28-18(25)12-15-6-4-10-30-15)19(16)22-17(24)11-14-5-3-9-29-14/h3-6,9-10,13H,2,7-8,11-12H2,1H3,(H,22,24)
• InChI Key: MAHQKZVKHHRXNA-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(N(N=C1)CCOC(=O)CC2=CC=CS2)NC(=O)CC3=CC=CS3

Description

1-[2-(1-oxo-2-thiophen-2-ylethoxy)ethyl]-5-[(1-oxo-2-thiophen-2-ylethyl)amino]-4-pyrazolecarboxylic acid ethyl ester is a member of pyrazoles.

Scientific Research Applications

Synthesis and Characterization

• Ethyl 5-amino-3-oxo-1,2-dihydro-1H-pyrazole-1-carboxylate is used in the selective synthesis of partially hydrogenated pyrazolo[3,4-b]pyridin-3-ones, highlighting its role in cyclocondensation reactions (Lebedˈ et al., 2012).
• A study on the crystal structure of a related compound, Ethyl 6-Amino-5-cyano-4-(4-fluorophenyl)-2,4-dihydropyrano[2,3-c]pyrazole-3-carboxylate, highlights the importance of structural analysis in understanding these compounds’ properties (Kumar et al., 2018).
• Ethyl 5-amino-3-(4,6-dimethylpyrimidin-2-ylamino)-1-methyl-1H-pyrazole-4-carboxylate demonstrates complex molecular structures, which are crucial for understanding their chemical behavior (Wu et al., 2005).

Bioactivity and Applications

• The compound has been utilized in the synthesis of acylamides with pyrazole carboxylic acid and thiadiazole-2-ammonia, showing applications in auxin activities and potential antiblastic properties (Yue et al., 2010).
• Ethyl 5-amino-1-[(5′-methyl-1′-t-butyl-4′-pyrazolyl)carbonyl]-3-methylthio-1H-pyrazole-4-carboxylate exhibits fungicidal and plant growth regulation activities, indicating its agricultural significance (Minga, 2005).
• Novel Ethyl-5-(ethoxycarbonyl)-4-methylthiazol-2-yl-carbamate Compounds have been synthesized for antimicrobial activity, suggesting their potential in medical applications (Mruthyunjayaswamy & Basavarajaiah, 2009).

Industrial Applications

• Pyranpyrazole derivatives, including related ethyl pyrazole carboxylates, have been investigated as corrosion inhibitors for mild steel, useful in industrial processes (Dohare et al., 2017).
• Synthesis of bifunctional thieno[3,2-c]pyrazole derivatives for antimicrobial activities highlights potential pharmaceutical and industrial applications (Aly, 2016).